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Compound of Interest

Compound Name: Methane-13C,d4

Cat. No.: B1626256

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
deuterated methane and its isotopologues (CHsD, CHz2D2, CHDs, and CDa4). The substitution of
hydrogen with deuterium atoms induces notable changes in the molecular properties of
methane, which are critical for various applications in research and development, including
kinetic isotope effect studies, neutron scattering, and as tracers in metabolic and environmental
research. This document details these properties, the experimental protocols for their
determination, and the methods for the synthesis and purification of these compounds.

Core Physical Properties

The progressive deuteration of methane leads to systematic changes in its physical properties.
These variations are primarily due to the greater mass of deuterium compared to protium,
which influences the vibrational zero-point energy of the molecule. This, in turn, affects
intermolecular forces and macroscopic properties such as boiling point, melting point, and
vapor pressure.

Thermodynamic Properties

The following table summarizes the key thermodynamic properties of methane and its
deuterated isotopologues.
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Property CHa CHsD CHzD2 CHDs3 CDa
Molecular

Weight ( 16.04 17.05 18.06 19.06 20.07
g/mol)

Melting Point

0 -182.5 -183.6 -184.4 -184.8 -183[1][2]
Boiling Point

0 -161.5[3][4] -160.5 -159.6 -159.0 -161[1][2]
Triple Point

Temperature 90.66 90.41 90.17 89.96 89.79

(K)

Triple Point

Pressure 87.50 84.5 82.0 80.2 79.1
(mm Hg)

Heat of

Vaporization 8.17 8.52

(kJ/mol)

Molecular Structure and Spectroscopy

The substitution of hydrogen with deuterium also impacts the molecular geometry and

vibrational frequencies.
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Property CHa CHsD CHzD2 CHDs3 CDa4
C-H Bond
1.094 1.094 1.094 1.094
Length (A)
C-D Bond
1.092 1.092 1.092 1.092
Length (A)
H-C-H Bond
109.5 ~109.5 ~109.5
Angle (°)
D-C-D Bond
~109.5 ~109.5 109.5
Angle (°)
Vibrational
Frequencies See Note 1 See Note 2 See Note 3 See Note 4 See Note 5
(cm™)

Note 1 (CHa4): Key vibrational modes are vi (A1) at ~2917 cm™1, v2 (E) at ~1534 cm™%, vs (F2) at
~3019 cm~1, and va (F2) at ~1306 cm~1. Note 2 (CHsD): Key vibrational modes include C-D
stretch at ~2200 cm~* and various C-H stretches and bending modes.[5] Note 3 (CHzD2):
Exhibits a more complex spectrum with contributions from symmetric and asymmetric C-H and
C-D stretches and various bending modes. Note 4 (CHDs): Key vibrational modes include a C-
H stretch at ~2945 cm~! and various C-D stretches and bending modes. Note 5 (CDa4): Key
vibrational modes are vi (A1) at ~2109 cm~1, v2 (E) at ~1092 cm~1, v3 (F2) at ~2259 cm~1, and
va (F2) at ~996 cm~1.

Experimental Protocols

The determination of the physical properties of deuterated methanes requires specialized
experimental techniques, particularly due to their gaseous nature at standard conditions and
low critical temperatures.

Synthesis and Purification of Deuterated Methanes

Synthesis: Deuterated methanes are typically synthesized by the reduction of the
corresponding halogenated methane precursors with a deuterium source.[6]
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o CHsD: Prepared by the reaction of methyl iodide (CHsl) with a deuterated reducing agent,
such as zinc dust in deuterium oxide (D20).[6]

e CH2Dz2: Synthesized from dichloromethane (CH2Clz) or dibromomethane (CH2Brz) and a
deuterium source.

e CHDs: Prepared from chloroform (CHCIz) or bromoform (CHBr3) using deuterated reagents.

e CDa: Commonly synthesized by the reaction of carbon tetrachloride (CCls) with a strong
deuterating agent like lithium aluminum deuteride (LiAID4) or through the reaction of
aluminum carbide (AlsCs) with D20.

Purification: The synthesized deuterated methanes often contain isotopic impurities and
byproducts. Purification is crucial and is typically achieved through:

e Gas Chromatography (GC): A highly effective method for separating methane isotopologues.
[7][8] The gas mixture is passed through a column with a stationary phase that has different
affinities for the different isotopologues, leading to their separation.

e Cryogenic Distillation: This technique exploits the differences in the boiling points of the
isotopologues.[9][10] By carefully controlling the temperature and pressure in a distillation
column, the more volatile components can be separated from the less volatile ones.

Determination of Thermodynamic Properties

Melting and Boiling Points: These properties are determined for cryogenic gases by slowly
changing the temperature of a sample under constant pressure and observing the phase
transitions. A temperature probe and a pressure transducer are used to monitor the conditions.
The melting point is identified by the temperature plateau during the solid-to-liquid transition,
and the boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding pressure.

Vapor Pressure Measurement: The vapor pressure of the liquid isotopologues is measured as
a function of temperature using a cryostat to control the temperature accurately. A capacitance
manometer is used to measure the pressure of the vapor in equilibrium with the liquid in a
sealed container.
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Determination of Molecular Structure and Spectroscopy

Gas Electron Diffraction (GED): This is a primary technique for determining the bond lengths
and angles of gas-phase molecules.[2][11]

o Sample Introduction: A narrow beam of the gaseous deuterated methane is introduced into a

high-vacuum chamber.
o Electron Beam Interaction: A high-energy electron beam is directed through the gas stream.

o Scattering and Detection: The electrons are scattered by the molecules, and the resulting
diffraction pattern of concentric rings is recorded on a detector.

» Data Analysis: The radial distribution of the scattered electrons is analyzed to determine the
internuclear distances and thus the bond lengths and angles of the molecule.

Raman and Infrared (IR) Spectroscopy: These spectroscopic techniques are used to probe the
vibrational modes of the molecules.

e Raman Spectroscopy: A laser beam is directed through the gas sample. The scattered light
is collected and analyzed. The frequency shifts of the inelastically scattered light correspond
to the vibrational frequencies of the molecule.

 Infrared (FTIR) Spectroscopy: A beam of infrared radiation is passed through the gas
sample. The frequencies at which the molecules absorb the radiation correspond to their
vibrational frequencies. The resulting spectrum provides a fingerprint of the molecule's
vibrational structure.

Visualizations

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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